N-Nitroso-N-2,3-xylylanthranilic acid
Overview
Description
N-Nitroso-N-2,3-xylylanthranilic acid (NXA) is a synthetic compound that belongs to the class of N-nitroso compounds. It has been widely used in scientific research due to its potential as a mutagen and carcinogen.
Scientific Research Applications
Thermal Decomposition and Synthetic Applications : Research by Miltojević and Radulović (2015) explored the thermal decomposition of methyl N-methyl-N-nitrosoanthranilate, a compound related to N-Nitroso-N-2,3-xylylanthranilic acid. They found that it undergoes complete degradation under certain conditions, yielding various products including a novel compound, methyl 5-methyl-6-oxo-(5H)-phenanthridine-4-carboxylate. This study highlights the potential synthetic utility of carefully designed N-nitroso compounds in organic synthesis.
Structural Analysis and Biological Activity : Isaev et al. (2014) conducted research on methyl esters of 6-nitro-N-phenylanthranilic acids, closely related to the target compound. They focused on synthesizing these compounds and analyzing their structure and pharmacological activities, including anti-inflammatory, analgesic, and antimicrobial properties. This study indicates the potential of N-nitroso compounds in drug development (Isaev, Yeryomina, Zhukova, Kryuchkova, & Zhegunova).
Catalyst-Free Synthesis : Baqi and Müller (2007) reported a catalyst-free microwave-assisted method for synthesizing N-substituted 5-nitroanthranilic acid derivatives, which includes this compound. This efficient and eco-friendly approach can be significant for synthesizing various derivatives for potential applications in medicinal chemistry and drug synthesis (Baqi & Müller).
Electrochemical Applications : The electrochemical reduction of related compounds like N-benzyl-N-nitrosoanthranilic acid was studied by Marrosu, Petrucci, and Trazza (1995). They explored different conditions to optimize the yield of 1-benzyl-1,2-dihydro-3H-indazol-3-one. Such research underlines the importance of electrochemical methods in the synthesis and transformation of nitroso compounds (Marrosu, Petrucci, & Trazza).
properties
IUPAC Name |
2-(2,3-dimethyl-N-nitrosoanilino)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3/c1-10-6-5-9-13(11(10)2)17(16-20)14-8-4-3-7-12(14)15(18)19/h3-9H,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOLMDHKDPNUCER-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N(C2=CC=CC=C2C(=O)O)N=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00175383 |
Source
|
| Record name | N-Nitroso-N-2,3-xylylanthranilic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00175383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2114-63-8 |
Source
|
| Record name | N-Nitroso-N-2,3-xylylanthranilic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002114638 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Nitroso-N-2,3-xylylanthranilic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00175383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
